Cas no 2402829-78-9 (3-Fluoro-1-methylpyrazol-4-amine;hydrochloride)

• Product Name: 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride
• CAS No: 2402829-78-9
• MF: C₄H₇ClFN₃
• MW: 151.569882631302
• CID: 5902742
• PubChem ID: 145915405
• Update Time: 2025-10-29

3-Fluoro-1-methylpyrazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1-methyl-1H-pyrazol-4-amine hydrochloride
• AT11532
• EN300-7473503
• 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride
• 2402829-78-9
• 3-FLUORO-1-METHYL-1H-PYRAZOL-4-AMINE HCL

• Inchi： 1S/C4H6FN3.ClH/c1-8-2-3(6)4(5)7-8;/h2H,6H2,1H3;1H
• InChI Key： XHVYGPLMCRHXNH-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CN(C)N=1)N

Computed Properties

• Exact Mass: 151.0312531g/mol
• Monoisotopic Mass: 151.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride

Professional Introduction to 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride (CAS No: 2402829-78-9)

3-Fluoro-1-methylpyrazol-4-amine;hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2402829-78-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorine atom and an amine group in its molecular structure contributes to its distinct reactivity and biological activity, making it a valuable candidate for further research and development.

The molecular structure of 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride consists of a pyrazole core substituted with a fluorine atom at the 3-position and a methyl group at the 1-position, along with an amine group at the 4-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated pyrazole derivatives. The fluorine atom in 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride can significantly influence the metabolic stability, binding affinity, and overall efficacy of drug candidates. Studies have shown that fluorinated compounds often exhibit improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. This has made them attractive for the development of next-generation pharmaceuticals.

One of the most compelling aspects of 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride is its potential as a building block for more complex drug molecules. The pyrazole scaffold is a well-known pharmacophore that is present in numerous approved drugs, including antiviral, anticancer, and anti-inflammatory agents. By modifying this core structure with functional groups such as fluorine and amine, researchers can fine-tune the properties of the compound to target specific biological pathways.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules like 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride that exhibit high binding affinity to target proteins. These computational methods have accelerated the drug discovery process by predicting the binding modes and interactions of compounds before they are synthesized and tested experimentally.

The synthesis of 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

Evaluation of the pharmacological properties of 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride has revealed promising results in preclinical studies. The compound has demonstrated efficacy in models of inflammation and infection, suggesting its potential as a therapeutic agent. Further research is needed to fully understand its mechanism of action and to assess its safety profile in human trials.

The impact of fluorine substitution on the biological activity of pyrazole derivatives has been extensively studied. The electron-withdrawing nature of fluorine can enhance binding interactions with biological targets, leading to improved pharmacological effects. Additionally, fluorine atoms can influence metabolic pathways by affecting enzyme-mediated degradation processes. These factors make fluorinated pyrazoles valuable tools for developing drugs with enhanced bioavailability and duration of action.

In conclusion, 3-Fluoro-1-methylpyrazol-4-amine;hydrochloride (CAS No: 2402829-78-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its incorporation into drug development pipelines holds promise for addressing unmet medical needs across various therapeutic areas. Continued research into this compound will likely uncover new insights into its pharmacological properties and contribute to the discovery of novel treatments.